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Levulinic-d5 Acid (3,3,5,5,5-pentadeuterio-4-oxopentanoic acid) is a stable isotope-labeled
form of Levulinic Acid.[1][2] Levulinic acid itself is a highly versatile platform chemical, often
derived from the degradation of cellulose, with broad applications in the synthesis of biofuels,
pharmaceuticals, and various value-added chemicals.[3][4][5][6] In the context of advanced
scientific research, particularly within drug development and metabolic studies, the deuterated
analogue, Levulinic-d5 Acid, serves a critical role.

The strategic replacement of five hydrogen atoms with deuterium, a stable, non-radioactive
heavy isotope of hydrogen, imparts a specific mass shift without significantly altering the
compound's chemical properties.[7] This characteristic makes Levulinic-d5 Acid an ideal
internal standard for quantitative analyses using mass spectrometry, where it helps correct for
sample matrix effects and variations during sample processing and instrument analysis.[7]
Furthermore, its use in pharmacokinetic and drug metabolism (DMPK) studies allows
researchers to trace the metabolic fate of levulinic acid-based compounds with high precision.

This guide provides a detailed examination of the fundamental properties of Levulinic-d5 Acid,
focusing on its molecular weight and the critical methodologies for assessing its isotopic purity,
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tailored for researchers, scientists, and drug development professionals who rely on the
accuracy and reliability of such labeled compounds.

Molecular Weight: Theoretical vs. Non-Labeled
Compound

The molecular weight of a compound is a fundamental physical property derived from the sum
of the atomic masses of its constituent atoms. For an isotopically labeled compound like
Levulinic-d5 Acid, this calculation must account for the heavier deuterium isotope.

The chemical formula for non-labeled Levulinic Acid is CsHsO3.[8][9] Its molecular weight is
approximately 116.12 g/mol .[8][10][11] In Levulinic-d5 Acid, five specific hydrogen atoms are
replaced by deuterium atoms, resulting in the molecular formula CsHsDsOs. The IUPAC name,
3,3,5,5,5-pentadeuterio-4-oxopentanoic acid, precisely describes the locations of these
substitutions.[1]

The increase in mass is directly attributable to the mass difference between deuterium (atomic
mass = 2.014 amu) and protium (the common isotope of hydrogen, atomic mass = 1.008 amu).
This substitution leads to a significant and easily detectable mass shift. The computed
molecular weight for Levulinic-d5 Acid is 121.15 g/mol .[1]

_ linic Acid linic-d5 Acid

Property Levulinic Acid Levulinic-d5 Acid

Chemical Formula CsHsOs3[8][11] CsHsDs0s3

3,3,5,5,5-pentadeuterio-4-

IUPAC Name 4-Oxopentanoic acid[4][11] ] ]

oxopentanoic acid[1]
Average Molecular Weight ~116.12 g/mol [8][10] ~121.15 g/mol [1]
Mass Difference N/A +5.03 g/mol

Isotopic Purity: A Critical Parameter for Quantitative
Accuracy
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Isotopic purity (or isotopic enrichment) is a measure of the percentage of a compound that
contains the desired number of isotopic labels. For Levulinic-d5 Acid, ideal isotopic purity
would be 100%, meaning every molecule contains exactly five deuterium atoms. In practice,
chemical synthesis results in a distribution of isotopologues (e.g., dO, d1, d2, d3, d4, and d5
species).

High isotopic purity is paramount for several reasons:

o Quantitative Accuracy: When used as an internal standard, the presence of unlabeled (d0)
species in the standard can artificially inflate the signal of the target analyte, leading to
underestimation of the analyte's true concentration.

e Assay Sensitivity: A higher enrichment of the target d5 isotopologue provides a stronger,
more distinct signal, improving the signal-to-noise ratio and the overall sensitivity of the
analytical method.

o Metabolic Studies: In metabolic tracing, the precise level of deuteration must be known to
accurately model metabolic pathways and flux rates.

Therefore, a robust and validated analytical workflow to confirm both the degree and location of
isotopic labeling is not just a quality control measure but a prerequisite for generating reliable
scientific data.

Analytical Techniques for Isotopic Purity
Determination

A combination of mass spectrometry and nuclear magnetic resonance spectroscopy provides a
comprehensive characterization of deuterated compounds, confirming both the mass increase
and the specific sites of labeling.[12][13]

Mass Spectrometry (MS)

Mass spectrometry is the primary technique for determining the molecular weight and
assessing the distribution of isotopologues.[14] Both Gas Chromatography-Mass Spectrometry
(GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) are effective for this
purpose, with the choice depending on the compound's volatility and thermal stability.[13]
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e Principle of Causality: MS separates ions based on their mass-to-charge ratio (m/z). A
sample of Levulinic-d5 Acid will produce a cluster of molecular ions corresponding to the
different isotopologues. The mass spectrum will show a base peak for the d5 species (e.qg.,
at m/z 121 for [M]+ or 120 for [M-H]~) and smaller peaks for d4, d3, etc., as well as the
unlabeled dO species. The relative intensity of these peaks allows for the direct calculation of
the isotopic distribution and overall purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy

While MS confirms the overall degree of deuteration, NMR spectroscopy is the definitive
technique for verifying the exact positions of the deuterium atoms.[12][13]

e 1H NMR (Proton NMR): This technique provides information about the hydrogen atoms in a
molecule. In a high-purity sample of Levulinic-d5 Acid, the proton signals corresponding to
the C3 and C5 positions should be significantly diminished or absent entirely. By integrating
the remaining proton signals (at C2) and comparing them to a known internal standard or a
reference signal, one can calculate the percentage of deuteration at the labeled sites.

e 2H NMR (Deuterium NMR): This less common but powerful technique directly detects the
deuterium nuclei.[15][16] A 2H NMR spectrum of Levulinic-d5 Acid would show signals at
the chemical shifts corresponding to the C3 and C5 positions, providing unambiguous
confirmation that the labeling has occurred at the intended sites.

Experimental Protocol: Isotopic Purity of Levulinic-
d5 Acid by LC-MS

This protocol outlines a self-validating system for the determination of isotopic purity. The
inclusion of both the labeled standard and its non-labeled analogue allows for direct
comparison and robust data interpretation.

Objective: To determine the isotopic distribution and purity of a Levulinic-d5 Acid sample.
Materials:
e Levulinic-d5 Acid sample

» Levulinic Acid (non-labeled) reference standard
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e LC-MS grade water with 0.1% formic acid (Mobile Phase A)
e LC-MS grade acetonitrile with 0.1% formic acid (Mobile Phase B)
e LC-MS vials and caps
Methodology:
o Standard and Sample Preparation:
1. Prepare a stock solution of Levulinic-d5 Acid at 1 mg/mL in acetonitrile.
2. Prepare a stock solution of non-labeled Levulinic Acid at 1 mg/mL in acetonitrile.

3. Create a working solution of Levulinic-d5 Acid by diluting the stock solution to 1 pg/mL
with 50:50 water:acetonitrile.

4. Create a working solution of non-labeled Levulinic Acid at 1 pg/mL with 50:50
water:acetonitrile. This serves as a retention time and fragmentation reference.

e Liquid Chromatography (LC) Parameters:

o Column: C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 1.8 um particle size).
Causality: A C18 column provides good retention and peak shape for this polar keto acid.

o Flow Rate: 0.4 mL/min.
o Injection Volume: 2 pL.
o Column Temperature: 40 °C.
o Mobile Phase Gradient:
= 0-0.5min: 5% B
= 0.5-3.0 min: Ramp from 5% to 95% B

= 3.0-4.0 min: Hold at 95% B
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s 4.0-4.1 min: Return to 5% B

» 4.1-5.0 min: Equilibrate at 5% B

e Mass Spectrometry (MS) Parameters:

o lonization Source: Electrospray lonization (ESI), Negative Mode. Causality: The carboxylic
acid group is readily deprotonated, making negative mode ESI highly sensitive for this
analyte ([M-H]>).

o Scan Type: Full Scan.

o Mass Range: m/z 50-200. Causality: This range comfortably covers the expected
deprotonated molecular ions for both the labeled (m/z 120.1) and unlabeled (m/z 115.1)
forms.

o Capillary Voltage: 3.0 kV.

o Source Temperature: 150 °C.

o Desolvation Temperature: 400 °C.
o Data Acquisition and Analysis:

1. Inject the non-labeled Levulinic Acid standard to confirm the retention time and the m/z of
the [M-H]~ ion (115.1).

2. Inject the Levulinic-d5 Acid sample.
3. Extract the ion chromatograms for the expected [M-H]~ ions of all relevant isotopologues:

d0: m/z 115.1

dl: m/z 116.1

d2: m/z 117.1

d3: m/z 118.1
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s d4: m/z119.1

» d5: m/z120.1

4. Integrate the peak area for each isotopologue.
5. Calculate the isotopic purity using the following formula:

» % Isotopic Purity = [Area(d5) / (Sum of Areas of all isotopologues)] x 100

Workflow Visualization

The following diagram illustrates the logical flow of the isotopic purity assessment process.
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Caption: Workflow for Isotopic Purity Assessment of Levulinic-d5 Acid.
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Conclusion

Levulinic-d5 Acid is an indispensable tool in modern analytical and pharmaceutical research.
A thorough understanding of its molecular weight and, more importantly, its isotopic purity is
fundamental to its effective application. The mass difference imparted by deuterium labeling
makes it an excellent internal standard, but its reliability is directly contingent on its isotopic
enrichment. By employing a multi-faceted analytical approach, combining the quantitative
power of mass spectrometry with the structural confirmation of NMR spectroscopy, researchers
can ensure the integrity of their labeled standards. This validation is a cornerstone of producing
accurate, reproducible, and trustworthy data in drug development and beyond.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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